6-(2,6-dimethylpiperidin-1-yl)-N-methylpyrimidin-4-amine
Overview
Description
Synthesis Analysis
Piperidine derivatives, such as the one , are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . The synthesis of these compounds has been widespread . An efficient continuous-flow process has been reported for the synthesis of N,N′-bis(2,2,6,6-tetramethyl-4-piperidinyl)-1,6-hexanediamine (DTMPA), which might be related to the synthesis of the compound .Molecular Structure Analysis
Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state . Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction .Scientific Research Applications
Application in Alzheimer’s Disease Research
- Scientific Field: Biochemistry and Neurology .
- Summary of the Application: Compounds with a piperidine moiety, similar to the one in “6-(2,6-dimethylpiperidin-1-yl)-N-methylpyrimidin-4-amine”, have been synthesized and studied for their potential as inhibitors of cholinesterases . These enzymes are targeted in the treatment of Alzheimer’s disease, a neurodegenerative disorder characterized by cognitive dysfunction, memory loss, and intellectual decline .
- Methods of Application: The compounds were synthesized using a microwave-assisted method, involving the condensation of 6/8-methyl-2-(piperidin-1-yl)quinoline-3-carbaldehydes and (un)substituted thiosemicarbazides . The resulting N-heterocyclic products were isolated in excellent yields .
- Results or Outcomes: The synthesized heterocyclic compounds were evaluated for their potential as anti-Alzheimer agents by testing their ability to inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) enzymes .
Application in Organic Synthesis
- Scientific Field: Organic Chemistry .
- Summary of the Application: 2,6-Dimethylpiperidines, which share a similar structure to “6-(2,6-dimethylpiperidin-1-yl)-N-methylpyrimidin-4-amine”, are used in organic synthesis . They are prepared by the reduction of 2,6-dimethylpyridine .
- Methods of Application: The preparation involves the reduction of 2,6-dimethylpyridine, also known as 2,6-lutidine .
- Results or Outcomes: The reduction process predominantly produces the achiral isomer of 2,6-dimethylpiperidines . These compounds are of interest for their conformational properties .
Application in Drug Synthesis
- Scientific Field: Pharmaceutical Chemistry .
- Summary of the Application: Ethyl (2,6-dimethylpiperidin-1-yl)acetate, a compound that shares structural similarities with “6-(2,6-dimethylpiperidin-1-yl)-N-methylpyrimidin-4-amine”, is used in the synthesis of various pharmaceutical drugs .
- Methods of Application: The specific methods of application would depend on the particular drug being synthesized. However, the compound is typically used as a building block in the synthesis process .
- Results or Outcomes: The use of this compound in drug synthesis can lead to the production of various pharmaceutical drugs .
Application in Material Science
- Scientific Field: Material Science .
- Summary of the Application: 2,6-Dimethylpiperidines, which share a similar structure to “6-(2,6-dimethylpiperidin-1-yl)-N-methylpyrimidin-4-amine”, are used in the synthesis of materials with specific properties .
- Methods of Application: The preparation involves the reduction of 2,6-dimethylpyridine, also known as 2,6-lutidine .
- Results or Outcomes: The reduction process predominantly produces the achiral isomer of 2,6-dimethylpiperidines . These compounds are of interest for their conformational properties .
Application in Chiral Secondary Amine Building Blocks
- Scientific Field: Organic Chemistry .
- Summary of the Application: The (R,R)/(S,S)-isomers of 2,6-Dimethylpiperidines are attractive chiral secondary amine building blocks .
- Methods of Application: The preparation involves the reduction of 2,6-dimethylpyridine, also known as 2,6-lutidine .
- Results or Outcomes: The (R,R)/(S,S)-isomers of 2,6-Dimethylpiperidines are used as chiral secondary amine building blocks .
Application in Pharmaceutical Drug Synthesis
- Scientific Field: Pharmaceutical Chemistry .
- Summary of the Application: Ethyl (2,6-dimethylpiperidin-1-yl)acetate, a compound that shares structural similarities with “6-(2,6-dimethylpiperidin-1-yl)-N-methylpyrimidin-4-amine”, is used in the synthesis of various pharmaceutical drugs .
- Methods of Application: The specific methods of application would depend on the particular drug being synthesized. However, the compound is typically used as a building block in the synthesis process .
- Results or Outcomes: The use of this compound in drug synthesis can lead to the production of various pharmaceutical drugs .
properties
IUPAC Name |
6-(2,6-dimethylpiperidin-1-yl)-N-methylpyrimidin-4-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20N4/c1-9-5-4-6-10(2)16(9)12-7-11(13-3)14-8-15-12/h7-10H,4-6H2,1-3H3,(H,13,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPMDXUDCKUMFEH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCC(N1C2=NC=NC(=C2)NC)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(2,6-dimethylpiperidin-1-yl)-N-methylpyrimidin-4-amine |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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